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Compound of Interest

Compound Name: Biotinyl-6-aminoquinoline

Cat. No.: B1208879

An In-depth Technical Guide to Biotinyl-6-
aminoquinoline

For Researchers, Scientists, and Drug Development
Professionals

This document provides a comprehensive technical overview of Biotinyl-6-aminoquinoline, a
key fluorogenic substrate used in biochemical assays. It is intended for professionals in
research and drug development who require detailed information on its chemical properties,
synthesis, and applications, particularly in the study of enzyme kinetics and metabolic
pathways.

Core Concepts: Chemical Structure and Properties

Biotinyl-6-aminoquinoline, also known as B-6-AQ, is a synthetic derivative of biotin (Vitamin
B7). Its structure consists of a biotin moiety linked via a pentanamide spacer to a 6-
aminoquinoline fluorophore.[1] This design leverages the high specificity of the biotin group for
biotin-binding proteins and enzymes, while the 6-aminoquinoline group provides a fluorescent
signal upon cleavage.[1]

The enzymatic hydrolysis of the amide bond between the biotinyl group and the 6-
aminoquinoline by the enzyme biotinidase releases the highly fluorescent 6-aminoquinoline
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molecule. This event forms the basis of its primary application in sensitive, real-time kinetic
assays for biotinidase activity.[2][3][4]

Chemical and Physical Properties

The key identifiers and physicochemical properties of Biotinyl-6-aminoquinoline are
summarized below. This data is essential for laboratory handling, experimental design, and
data interpretation.

Property Value Reference(s)

5-[(3aS,4S,6aR)-2-o0xo0-
1,3,3a,4,6,6a-

IUPAC Name hexahydrothieno[3,4- [1][5]
d]imidazol-4-yl]-N-quinolin-6-

ylpentanamide

Synonyms B-6-AQ, BAQ [1][5]
CAS Number 91853-89-3 [1][2][6]
Molecular Formula C19H22N402S [11[61[7]
Molecular Weight 370.47 g/mol [1][6]
Melting Point >222°C (decomposes)

Boiling Point 741.6 £ 50.0 °C (Predicted)

Slightly soluble in DMSO and
Solubility Methanol; Limited solubility in [1]

aqueous buffers.

Appearance White to Off-White Solid
N -20°C or 2-8°C, protect from
Storage Conditions iiaht [21[6]1[7]
ight.

Fluorescent Properties

The utility of Biotinyl-6-aminoquinoline as a biochemical probe is derived from its fluorescent
characteristics, which are activated upon enzymatic cleavage.
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Fluorescent Property Wavelength (nm) Reference(s)
Excitation Maximum ~350 nm [21[81[9]
Emission Maximum ~550 nm [2][81[9]

Biological Context: The Biotin Cycle

Biotinyl-6-aminoquinoline serves as an artificial substrate for biotinidase, a critical enzyme in
the biotin cycle. Biotin is an essential cofactor for several carboxylase enzymes involved in fatty
acid synthesis, amino acid catabolism, and gluconeogenesis. After these carboxylases are
proteolytically degraded, biotin is recycled from biocytin (biotin-lysine) and biotinyl-peptides by
biotinidase. Understanding this pathway is crucial for interpreting data from biotinidase assays
and for research into biotinidase deficiency, an inherited metabolic disorder.
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The Biotin Cycle and the Role of Biotinidase
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General Synthesis Workflow for Biotinyl-6-aminoquinoline

Coupling Agents
e.g., DCC, HBTU)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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